5-(2,5-dimethoxyphenyl)-1-(3-(dimethylamino)propyl)-4-(4-fluorobenzoyl)-3-hydroxy-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-5-(2,5-dimethoxyphenyl)-1-[3-(dimethylamino)propyl]-4-[(4-fluorophenyl)-hydroxymethylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C24H27FN2O5/c1-26(2)12-5-13-27-21(18-14-17(31-3)10-11-19(18)32-4)20(23(29)24(27)30)22(28)15-6-8-16(25)9-7-15/h6-11,14,21,28H,5,12-13H2,1-4H3/b22-20+
• InChI Key: IWDNHFKRGIXOHM-LSDHQDQOSA-N
• Canonical SMILES: CN(C)CCCN1C(C(=C(C2=CC=C(C=C2)F)O)C(=O)C1=O)C3=C(C=CC(=C3)OC)OC
• Isomeric SMILES: CN(C)CCCN1C(/C(=C(/C2=CC=C(C=C2)F)\O)/C(=O)C1=O)C3=C(C=CC(=C3)OC)OC
• Molecular Formula: C24H27FN2O5
• Molecular Weight: 442.5 g/mol

Description

5-(2,5-dimethoxyphenyl)-1-(3-(dimethylamino)propyl)-4-(4-fluorobenzoyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C24H27FN2O5 and its molecular weight is 442.487. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Novel Antipsychotic Agents Synthesis : A study on the synthesis and pharmacological evaluation of a series of novel potential antipsychotic agents, focusing on compounds with hydroxy and imine functionalities as possible isosteric replacements for amino and ketone groups, demonstrates the continuous exploration of pyrrolidine derivatives for therapeutic purposes. These compounds showed antipsychotic-like profiles in behavioral animal tests without interacting with dopamine receptors, highlighting their unique mechanism of action (Wise et al., 1987).

• Fluorescent Probes for CO2 Detection : Research into fluorescent probes based on the pyrrole core for the quantitative detection of low levels of carbon dioxide demonstrates the potential of pyrrole derivatives in environmental and biological monitoring. These probes show significant fluorescence changes upon carbon dioxide exposure, indicating their utility in real-time and selective detection of CO2 (Wang et al., 2015).

• Chemical Synthesis Efficiency : The development of efficient methods for synthesizing pyrrole derivatives, as exemplified by research into the facile synthesis of benzo[e]pyrrolo[1,2-a][1,4]diazepin derivatives, underlines the importance of advancing synthetic techniques to enable the exploration of novel compounds for various applications (Malathi & Chary, 2019).

Potential Applications Beyond Drug Use

• Antipsychotic Research : The investigation into antipsychotic agents that do not interact with dopamine receptors suggests a new avenue for the development of treatments for psychiatric disorders, emphasizing the need for novel compounds that can offer benefits without traditional side effects (Wise et al., 1987).

• Environmental Monitoring : The use of pyrrole-based fluorescent probes for CO2 detection highlights the role of organic compounds in environmental science, providing tools for the monitoring of greenhouse gases and contributing to efforts in climate change mitigation (Wang et al., 2015).